Cas no 893997-19-8 (N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-ethoxybenzamide)

N-{2-[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-ethoxybenzamide is a synthetic organic compound featuring a thiazole core substituted with a 3,4-dimethoxyphenyl group and a 4-ethoxybenzamide moiety. Its structural complexity suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule. The presence of methoxy and ethoxy groups enhances solubility and may influence binding affinity in biological systems. The thiazole ring contributes to stability and possible pharmacological activity. This compound is of interest for research applications, including drug discovery and structure-activity relationship studies, due to its modular design and functional group diversity. Proper handling and storage under inert conditions are recommended to maintain stability.
N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-ethoxybenzamide structure
893997-19-8 structure
Product Name:N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-ethoxybenzamide
CAS No:893997-19-8
MF:C23H26N2O4S
MW:426.528544902802
CID:5512039
Update Time:2025-05-26

N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-4-ethoxybenzamide
    • N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-ethoxybenzamide
    • Inchi: 1S/C23H26N2O4S/c1-5-29-18-9-6-16(7-10-18)22(26)24-13-12-21-15(2)25-23(30-21)17-8-11-19(27-3)20(14-17)28-4/h6-11,14H,5,12-13H2,1-4H3,(H,24,26)
    • InChI Key: RZZSSSXSEJOBMI-UHFFFAOYSA-N
    • SMILES: C(NCCC1SC(C2=CC=C(OC)C(OC)=C2)=NC=1C)(=O)C1=CC=C(OCC)C=C1

N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-ethoxybenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2011-0726-2μmol
N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-ethoxybenzamide
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F2011-0726-2mg
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$59.0 2023-05-17
Life Chemicals
F2011-0726-3mg
N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-ethoxybenzamide
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Life Chemicals
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Life Chemicals
F2011-0726-5mg
N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-ethoxybenzamide
893997-19-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2011-0726-10mg
N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-ethoxybenzamide
893997-19-8 90%+
10mg
$79.0 2023-05-17

Additional information on N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-ethoxybenzamide

Research Briefing on N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-ethoxybenzamide (CAS: 893997-19-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, the compound N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-ethoxybenzamide (CAS: 893997-19-8) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The compound 893997-19-8 has been the subject of several recent investigations, particularly in the context of its role as a modulator of specific biological pathways. Structural analysis reveals that the presence of the 3,4-dimethoxyphenyl and 4-ethoxybenzamide moieties contributes to its binding affinity and selectivity towards target proteins. Recent studies have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the interactions between this compound and its biological targets, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes, including inflammation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 893997-19-8 exhibited potent inhibitory effects on a specific kinase involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data from animal models indicate that the compound may have neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 893997-19-8. Recent research has focused on structural modifications to enhance its bioavailability and reduce off-target effects. For example, a 2024 study explored the introduction of hydrophilic groups to improve solubility, while maintaining its therapeutic efficacy. These efforts underscore the ongoing need for interdisciplinary collaboration to advance the development of this compound.

In conclusion, N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-ethoxybenzamide (CAS: 893997-19-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and biological activities position it as a potential lead compound for the development of novel therapeutics. Future studies should focus on further elucidating its mechanism of action, optimizing its drug-like properties, and evaluating its safety and efficacy in clinical settings. Continued investment in this area holds promise for addressing unmet medical needs and advancing the field of medicinal chemistry.

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